Cas no 2026421-84-9 (methyl 2-sulfamoylbutanoate)

• Product Name: methyl 2-sulfamoylbutanoate
• CAS No: 2026421-84-9
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 6279281
• PubChem ID: 87103964
• Update Time: 2025-05-23

methyl 2-sulfamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-sulfamoylbutanoate
• 2026421-84-9
• EN300-1120967
• SCHEMBL416460

• Inchi： 1S/C5H11NO4S/c1-3-4(5(7)10-2)11(6,8)9/h4H,3H2,1-2H3,(H2,6,8,9)
• InChI Key： FDWDHCUEEPXERE-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 2-sulfamoylbutanoate

Methyl 2-sulfamoylbutanoate (CAS No. 2026421-84-9): A Comprehensive Overview

Methyl 2-sulfamoylbutanoate, with the chemical identifier CAS No. 2026421-84-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its sulfamoyl functional group and butanoate ester moiety, has garnered attention due to its potential applications in drug development and biochemical research. The structural uniqueness of methyl 2-sulfamoylbutanoate makes it a valuable candidate for further investigation, particularly in the context of novel therapeutic agents and biochemical pathways.

The molecular structure of methyl 2-sulfamoylbutanoate consists of a butanoic acid backbone modified by the addition of a sulfamoyl group at the second carbon position. This modification introduces a polar, negatively charged sulfonamide moiety, which can significantly influence the compound's solubility, reactivity, and biological activity. The ester group at the terminal carbon provides an additional layer of functional diversity, allowing for further chemical modifications and derivatization. These structural features make methyl 2-sulfamoylbutanoate a versatile intermediate in synthetic chemistry and a promising candidate for various biological applications.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug development. Methyl 2-sulfamoylbutanoate, with its sulfamoyl group integrated into a butanoate ester framework, represents an innovative approach to designing new sulfonamide-based compounds. The butanoate moiety can enhance the metabolic stability and bioavailability of the compound, while the sulfamoyl group provides a site for further functionalization to tailor specific biological activities.

One of the most compelling aspects of methyl 2-sulfamoylbutanoate is its potential role in modulating biological pathways associated with inflammation and cancer. Recent studies have demonstrated that sulfonamide derivatives can interact with various enzymes and receptors involved in these pathways. For instance, modifications of the sulfonamide group can alter its binding affinity to target proteins, leading to enhanced therapeutic efficacy. The butanoate ester moiety may also contribute to the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Research into methyl 2-sulfamoylbutanoate has shown promising results in preclinical models. Studies have indicated that this compound exhibits significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that methyl 2-sulfamoylbutanoate may have chemopreventive properties by modulating signaling pathways involved in cancer cell proliferation and survival. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents targeting inflammatory and oncological diseases.

The synthesis of methyl 2-sulfamoylbutanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the sulfamoyl group onto the butanoic acid backbone followed by esterification to form the methyl ester derivative. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the synthetic route. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further biochemical studies.

The analytical characterization of methyl 2-sulfamoylbutanoate is essential for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for structural elucidation and purity assessment. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is employed to assess purity by separating impurities from the target compound.

In conclusion, methyl 2-sulfamoylbutanoate (CAS No. 2026421-84-9) is a structurally unique compound with significant potential in pharmaceutical chemistry and biochemistry. Its sulfamoyl and butanoate ester functionalities make it a versatile intermediate for designing novel therapeutic agents targeting inflammation and cancer. Recent research highlights its promising biological activities and underscores its importance as a lead molecule for drug development. Further investigation into its synthesis, pharmacokinetics, and clinical applications will be crucial in realizing its full potential in medicine.